Cas no 68439-49-6 (Eumulgin 62 (Technical Grade))

• Product Name: Eumulgin 62 (Technical Grade)
• CAS No: 68439-49-6
• MF: N/A
• MW: 0
• CID: 502332
• Update Time: 2025-06-19

Eumulgin 62 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Alcohols,C16-18, ethoxylated
• C16-18 FATTY ALCOHOL
• AEO-25
• C16~18 Fatty alcohol polyoxyethylene ether
• Ceteareth A series
• Ceteareth-10
• CETEARETH-6
• Cremophor (R) A25
• Macrogol (25)-cetostearyl ether
• Ethoxylated cetostearyl alcohols
• Eumulgin 62 (Technical Grade)
• AEO-9
• AEO-3
• AEO-5
• AEO-7
• (C16-C18) Alkyl alcohol ethoxylate
• AliphaticC16-18-alcohol,ethoxylated
• C16-18-Alkylalcohol,ethoxylate
• C16-18-Alkylalcoholethoxylate
• cremophor¨a25
• ethoxylatedfattyalcohols(c16-18)
• CETEARETH-2
• CETEARETH-3

• MDL： MFCD03098567
• Inchi： InChI=1S/C6H12N2O2/c1-10-6(9)5-4-7-2-3-8-5/h5,7-8H,2-4H2,1H3
• InChI Key： ODQZNBWVRPKMKN-UHFFFAOYSA-N
• SMILES： COC(=O)C1CNCCN1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 47-50°C
• Boiling Point: 223.6±35.0 °C at 760 mmHg
• Flash Point: 243℃
• Solubility: H2O: 1 g/10 mL, clear, colorless
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Eumulgin 62 (Technical Grade) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H400
• Warning Statement： P273;P280;P301;P312;P330;P305;P351;P338;P337;P313;P391
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• RTECS：AZ0883332
• Hazardous Material Identification：
• Storage Condition：-20?°C Freezer

Additional information on Eumulgin 62 (Technical Grade)

Research Briefing on 68439-49-6 and Eumulgin 62 (Technical Grade) in Chemical-Biopharmaceutical Applications

This research briefing provides an updated overview of the latest scientific findings related to the chemical compound with CAS number 68439-49-6 and its association with Eumulgin 62 (Technical Grade), a product of significant interest in the chemical-biopharmaceutical field. The compound 68439-49-6, known for its surfactant properties, has been increasingly studied for its potential applications in drug delivery systems, emulsification processes, and as a stabilizer in pharmaceutical formulations. Eumulgin 62 (Technical Grade), a derivative or formulation involving this compound, has shown promise in enhancing the solubility and bioavailability of poorly water-soluble drugs, making it a critical component in modern pharmaceutical development.

Recent studies have focused on the physicochemical properties of 68439-49-6, including its critical micelle concentration (CMC), surface tension reduction capabilities, and compatibility with various active pharmaceutical ingredients (APIs). Research published in the Journal of Pharmaceutical Sciences (2023) highlights its role in improving the stability of nanoemulsions used for targeted drug delivery. Additionally, Eumulgin 62 (Technical Grade) has been evaluated in preclinical models for its efficacy in enhancing the absorption of hydrophobic drugs, with results indicating a significant improvement in pharmacokinetic profiles compared to traditional formulations.

One of the key advancements in this area involves the use of 68439-49-6 in combination with other excipients to create multifunctional drug carriers. A 2024 study in the International Journal of Pharmaceutics demonstrated that formulations incorporating Eumulgin 62 (Technical Grade) exhibited superior controlled-release properties, reducing dosing frequency and minimizing side effects. The study also noted the compound's low toxicity profile, which is crucial for regulatory approval and clinical translation.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 68439-49-6-based formulations. Researchers are actively exploring green chemistry approaches to enhance the sustainability of production processes. Furthermore, ongoing clinical trials are expected to provide more robust data on the safety and efficacy of Eumulgin 62 (Technical Grade) in human subjects, which will be pivotal for its adoption in commercial pharmaceutical products.

In conclusion, the compound 68439-49-6 and its derivative Eumulgin 62 (Technical Grade) represent a significant area of innovation in the chemical-biopharmaceutical sector. Their unique properties offer substantial benefits for drug formulation and delivery, with ongoing research poised to unlock further therapeutic applications. This briefing underscores the importance of continued investment in this field to address current limitations and capitalize on emerging opportunities.